Cas no 218278-67-2 (Propanoic acid, 3-(hydroxyamino)-3-imino-, 1,1-dimethylethyl ester)

• Product Name: Propanoic acid, 3-(hydroxyamino)-3-imino-, 1,1-dimethylethyl ester
• CAS No: 218278-67-2
• MF: C₇H₁₄N₂O₃
• MW: 174.197661876678
• CID: 1404116
• PubChem ID: 57675179
• Update Time: 2025-04-20

Propanoic acid, 3-(hydroxyamino)-3-imino-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-(hydroxyamino)-3-imino-, 1,1-dimethylethyl ester
• tert-butyl (3Z)-3-amino-3-hydroxyiminopropanoate
• 218278-67-2
• SCHEMBL3224669
• tert-Butyl 3-(hydroxyamino)-3-iminopropanoate

• Inchi： 1S/C7H14N2O3/c1-7(2,3)12-6(10)4-5(8)9-11/h11H,4H2,1-3H3,(H2,8,9)
• InChI Key： AKHKDZQXAXCAOZ-UHFFFAOYSA-N
• SMILES： O(C(C/C(=N/O)/N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 174.10052
• Monoisotopic Mass: 174.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• PSA: 82.41